Cas no 874219-42-8 ((3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid)

• Product Name: (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
• CAS No: 874219-42-8
• MF: C₁₃H₁₇BFNO₃
• MW: 265.0883872509
• MDL: MFCD08235059
• CID: 839875
• PubChem ID: 44717540
• Update Time: 2025-04-19

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
• 3-Cyclohexylcarbamoyl-5-fluorobenzeneboronic acid
• [3-(cyclohexylcarbamoyl)-5-fluorophenyl]boronic acid
• [3-(cyclohexylcarbamoyl)-5-fluoro-phenyl]boronic acid
• 3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid
• 3-(Cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid
• (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronicacid
• [3-(cyclohexylcarbamoyl)-5-fluoranyl-phenyl]boronic acid
• 874219-42-8
• MFCD08235059
• DTXSID80660222
• BS-24134
• [3-[(cyclohexylamino)-oxomethyl]-5-fluorophenyl]boronic acid
• A842159
• AKOS015840909
• 3-(cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid, AldrichCPR
• AM87323
• I12558

• MDL： MFCD08235059
• Inchi： 1S/C13H17BFNO3/c15-11-7-9(6-10(8-11)14(18)19)13(17)16-12-4-2-1-3-5-12/h6-8,12,18-19H,1-5H2,(H,16,17)
• InChI Key： DYUMHPWTMLPIFV-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 265.12900
• Monoisotopic Mass: 265.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: 239-241
• PSA: 69.56000
• LogP: 0.95890

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：